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Compound of Interest

Compound Name: 3-(Trifluoromethylthio)phenol

Cat. No.: B052458 Get Quote

Essential Safety and Handling Guide for 3-
(Trifluoromethylthio)phenol
For researchers, scientists, and drug development professionals, the safe handling of

specialized chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for 3-(Trifluoromethylthio)phenol, including operational procedures

and disposal plans to ensure laboratory safety and build trust in chemical handling protocols.

Chemical Identifier:

Name: 3-(Trifluoromethylthio)phenol

CAS Number: 3823-40-3

Molecular Formula: C₇H₅F₃OS

Hazard Summary: 3-(Trifluoromethylthio)phenol is a hazardous substance that requires

careful handling. Based on available safety data sheets for this compound and structurally

similar chemicals, it is classified as harmful if swallowed, causes skin irritation, and causes

serious eye irritation.[1] Precautionary statements advise avoiding breathing

dust/fume/gas/mist/vapors/spray and using personal protective equipment.[1]

Hazard Pictograms:
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Exclamation mark[1]

Signal Word:

Warning[1]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 3-(Trifluoromethylthio)phenol.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US).[2][3] A face

shield may be necessary if

there is a splash hazard.

To prevent eye contact which

can cause serious eye irritation

or damage.[4]

Skin Protection

- Gloves: Handle with

chemical-resistant gloves. For

phenols, butyl rubber or

neoprene gloves are often

recommended.[5] Glove

material and thickness should

be selected based on the

specific operation and potential

for exposure. - Clothing: Wear

a lab coat, long sleeves, and

long pants.[2][5] For significant

splash potential, a butyl rubber

or neoprene apron is advised.

[5] - Footwear: Use

impervious, full-foot/closed-toe

shoes.[5]

To prevent skin contact, which

can cause skin irritation.

Phenols can be absorbed

through the skin and may have

systemic effects.[5]

Respiratory Protection

Use only in a well-ventilated

area, preferably under a

chemical fume hood.[4] If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator should be worn.[2]

To prevent inhalation of vapors

or aerosols, which may cause

respiratory irritation.

Operational and Handling Plan
Storage:
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Store in a dry, cool, and well-ventilated place.[2][4]

Keep containers tightly closed.[2][4]

Store at room temperature or as recommended by the supplier (e.g., sealed in dry, 2-8°C).[1]

[2]

Incompatible materials to avoid include acids, bases, acid anhydrides, acid chlorides, and

strong oxidizing agents.[4]

Handling:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][6]

Review the Safety Data Sheet (SDS) before starting work.

Assemble all necessary PPE and have it on before handling the chemical.

Procedure:

Handle in a well-ventilated area or inside a chemical fume hood to avoid inhalation of

vapors.[4]

Avoid contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke when using this product.[4]

Wash hands and any exposed skin thoroughly after handling.[4]

Post-Handling:

Securely close the container after use.

Clean the work area and any equipment used.

Remove and properly dispose of contaminated PPE.
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Emergency and Disposal Plan
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate

medical attention.[3][4]

Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of soap

and water for at least 15 minutes. If skin irritation occurs or persists, get medical

advice/attention.[3][4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, give oxygen. If not breathing, give artificial respiration. Call a poison

center or doctor if you feel unwell.[2][4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][4]

Accidental Release Measures (Spill Response): In the event of a spill, follow the workflow

below. The primary goal is to ensure personnel safety and prevent the spread of contamination.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size, Location, Hazards)

Major Spill?

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Collect absorbent material)

Decontaminate the Area
and Equipment

Dispose of Waste
(In a sealed, labeled container)

Report the Incident

End of Response

No

Call Emergency Services / EHS

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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